Cas no 1375472-79-9 (7-methyl-2,3-dihydro-1H-indole hydrochloride)

• Product Name: 7-methyl-2,3-dihydro-1H-indole hydrochloride
• CAS No: 1375472-79-9
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• MDL: MFCD21602791
• CID: 1091292
• PubChem ID: 72207170
• Update Time: 2025-11-02

7-methyl-2,3-dihydro-1H-indole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-Methylindoline hydrochloride
• 7-methyl-2,3-dihydro-1H-indole,hydrochloride
• 7-Methyl-2,3-dihydro-1H-indole hydrochloride
• 7-Methylindolinehydrochloride
• 1375472-79-9
• AKOS022176778
• 1H-Indole, 2,3-dihydro-7-methyl-, hydrochloride (1:1)
• G31904
• SB33204
• 7-methyl-2,3-dihydro-1H-indole;hydrochloride
• EN300-99212
• CS-0265543
• MFCD21602791
• Z1331055683
• 7-methyl-2,3-dihydro-1H-indole hydrochloride

• MDL： MFCD21602791
• Inchi： 1S/C9H11N.ClH/c1-7-3-2-4-8-5-6-10-9(7)8;/h2-4,10H,5-6H2,1H3;1H
• InChI Key： BVTXPGJKPONPED-UHFFFAOYSA-N
• SMILES： Cl.N1CCC2C=CC=C(C)C1=2

Computed Properties

• Exact Mass: 169.0658271g/mol
• Monoisotopic Mass: 169.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 7-methyl-2,3-dihydro-1H-indole hydrochloride

Research Brief on 7-methyl-2,3-dihydro-1H-indole hydrochloride (CAS: 1375472-79-9): Recent Advances and Applications

7-methyl-2,3-dihydro-1H-indole hydrochloride (CAS: 1375472-79-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating various biological pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and applications in drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic routes for 7-methyl-2,3-dihydro-1H-indole hydrochloride, emphasizing its efficiency and scalability. The researchers utilized a novel catalytic system to achieve high yields and purity, which is crucial for its application in large-scale pharmaceutical production. The study also investigated the compound's stability under various conditions, providing valuable insights for its storage and handling in industrial settings.

In another study, the pharmacological properties of 7-methyl-2,3-dihydro-1H-indole hydrochloride were examined in the context of central nervous system (CNS) disorders. The compound demonstrated promising activity as a modulator of serotonin receptors, suggesting its potential use in the treatment of depression and anxiety. These findings were supported by in vitro and in vivo experiments, which showed significant receptor binding affinity and minimal off-target effects.

Further research has explored the compound's role in cancer therapy. A team of researchers from a leading oncology institute reported that 7-methyl-2,3-dihydro-1H-indole hydrochloride could inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways. The study highlighted the compound's selectivity and low toxicity, making it a candidate for further development as an anticancer agent.

In addition to its therapeutic potential, 7-methyl-2,3-dihydro-1H-indole hydrochloride has been investigated for its use in chemical biology tools. A recent publication in ACS Chemical Biology described its incorporation into fluorescent probes for imaging studies, enabling researchers to visualize and track biological processes in real-time. This application underscores the versatility of the compound beyond traditional drug discovery.

Despite these advancements, challenges remain in the optimization of 7-methyl-2,3-dihydro-1H-indole hydrochloride for clinical use. Issues such as bioavailability, metabolic stability, and formulation need to be addressed in future studies. However, the current body of research provides a strong foundation for further exploration and development of this compound.

In conclusion, 7-methyl-2,3-dihydro-1H-indole hydrochloride (CAS: 1375472-79-9) represents a promising candidate in the fields of drug discovery and chemical biology. Its diverse applications, from CNS disorders to cancer therapy and imaging, highlight its potential to impact multiple areas of biomedical research. Continued investigation into its properties and mechanisms of action will be essential for unlocking its full therapeutic potential.